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Compound of Interest

Compound Name: 2-Ethyl-2-phenylbutyronitrile

Cat. No.: B1294306 Get Quote

For Immediate Reference: Treat 2-Ethyl-2-phenylbutyronitrile as a toxic hazardous waste.[1]

Personal protective equipment, including gloves, safety goggles, and a lab coat, is mandatory

during handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethyl-2-phenylbutyronitrile, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental compliance.

Key Safety and Handling Information
2-Ethyl-2-phenylbutyronitrile is classified as a toxic substance.[1] Ingestion and skin contact

are primary routes of exposure and should be strictly avoided. Always handle this compound in

a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as nitrile gloves, are required.

Eye Protection: Safety goggles or a face shield must be worn.

Protective Clothing: A lab coat and closed-toe shoes are mandatory.
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The following table summarizes the key physical and chemical properties of 2-Ethyl-2-
phenylbutyronitrile.

Property Value Source(s)

Chemical Formula C₁₂H₁₅N [1]

Molar Mass 173.25 g/mol [1]

Appearance Colorless to pale yellow liquid

CAS Number 5336-57-2 [1]

GHS Classification
Acute Toxicity, Oral (Category

3)
[1]

Hazard Statement H301: Toxic if swallowed [1]

Disposal Protocol for 2-Ethyl-2-phenylbutyronitrile
This step-by-step protocol outlines the approved procedure for the disposal of 2-Ethyl-2-
phenylbutyronitrile waste. This includes pure compound, contaminated solutions, and empty

containers.

1. Waste Identification and Segregation:

Identify all waste streams containing 2-Ethyl-2-phenylbutyronitrile.

Segregate this waste from other chemical waste to prevent accidental mixing with

incompatible substances. Do not mix with strong oxidizing agents.

Label a dedicated, leak-proof, and chemically compatible waste container with "Hazardous

Waste: 2-Ethyl-2-phenylbutyronitrile, Toxic".

2. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the waste, ensure you are wearing the appropriate PPE as detailed above.

Conduct all waste handling and transfers within a certified chemical fume hood to minimize

inhalation exposure.
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3. Waste Collection and Containerization:

Liquid Waste: Carefully transfer liquid waste containing 2-Ethyl-2-phenylbutyronitrile into

the designated hazardous waste container using a funnel. Avoid splashing.

Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads, weighing paper)

should be placed in a separate, clearly labeled, and sealed bag or container for solid

hazardous waste.

Empty Containers: "Empty" containers that previously held 2-Ethyl-2-phenylbutyronitrile
are also considered hazardous waste. They should be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol). The rinsate must be collected and disposed of as liquid hazardous

waste. The rinsed container should then be securely capped and labeled as "Empty

Container - Hazardous Residue: 2-Ethyl-2-phenylbutyronitrile".

4. Waste Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area or the main hazardous waste storage area.

Ensure the storage area is secure, well-ventilated, and away from heat sources or

incompatible chemicals.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of 2-Ethyl-2-phenylbutyronitrile down the drain or in regular trash. All

chemical waste should be disposed of in accordance with local, state, and federal

regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethyl-2-phenylbutyronitrile.
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Waste Collection

Start: Generation of
2-Ethyl-2-phenylbutyronitrile Waste

1. Identify Waste Type

Liquid Waste
(Pure, Solutions, Rinsate)

Is it liquid?

Solid Waste
(Contaminated PPE, etc.)

Is it solid?

Empty Container

Is it an empty container?

2. Don Appropriate PPE

3a. Collect in Labeled
Liquid Waste Container

3b. Collect in Labeled
Solid Waste Container3c. Triple Rinse Container

4. Store in Designated
Hazardous Waste Area

Collect Rinsate as
Liquid Waste

Manage Rinsed Container
as Hazardous Waste

5. Arrange for Professional
Disposal via EHS

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethyl-2-phenylbutyronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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